Cas no 78703-53-4 (1,3-Dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-Dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 78703-53-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00464005
• CID: 562231
• PubChem ID: 329775611
• Update Time: 2025-09-22

1,3-Dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1,3-dimethyl-
• 1,3-dimethyl-4-pyrazolecarboxylic acid
• 1,3-dimethyl-pyrazole-4-carboxylic acid
• AC1LOXRO
• AC1Q3YR4
• acide dimethyl-1,3 pyrazolecarboxylique-4
• CTK2H6899
• SureCN298523
• 1,3-dimethylpyrazole-4-carboxylic acid
• BAS 04879380
• YALJPBXSARRWTA-UHFFFAOYSA-N
• 1,3-Dimethyl-1H-pyrazole-4-carboxylicacid
• SBB000079
• STK292777
• BBL015859
• 2324AC
• WT81947
• AB06177
• 1,3-dimethyl-
• CS-W005947
• SY046574
• DTXSID60361548
• EN300-76584
• A839473
• AMY32776
• 1,3-Dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 1H-Pyrazole-4-carboxylicacid,1,3-dimethyl-(9CI)
• 78703-53-4
• F2169-0602
• Z275170014
• AC-23120
• SCHEMBL298523
• A9878
• BB 0237314
• FT-0678419
• BS-13257
• AKOS000300852
• 1 pound not3-Dimethyl-1H-pyrazole-4-carboxylic acid
• MFCD00464005
• ALBB-000137

• MDL： MFCD00464005
• Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)3-8(2)7-4/h3H,1-2H3,(H,9,10)
• InChI Key： YALJPBXSARRWTA-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Molecular Weight: 140.14
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.28
• Melting Point: No data available
• Boiling Point: 299.2°C at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.575
• PSA: 55.12

1,3-Dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives